3-(2-Methoxy-pyrimidin-5-yl)-phenylamine

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 3-(2-methoxypyrimidin-5-yl)aniline
• InChI: InChI=1S/C11H11N3O/c1-15-11-13-6-9(7-14-11)8-3-2-4-10(12)5-8/h2-7H,12H2,1H3
• InChI Key: AOEGJJMABYOVBH-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=N1)C2=CC(=CC=C2)N

Description

3-(2-Methoxy-pyrimidin-5-yl)-phenylamine, with the CAS number 1170691-40-3 and a molecular formula of C11H11N3O, is a chemical compound of interest in scientific research, particularly in the field of medicinal chemistry . It features a phenylamine (aniline) group linked to a 2-methoxypyrimidine ring, a structure that classifies it among versatile pyrimidine-based scaffolds. The pyrimidine ring is a privileged structure in drug discovery due to its ability to participate in hydrogen bonding and act as a bioisostere for other aromatic systems, which can improve the pharmacokinetic and pharmacodynamic properties of potential drug candidates . As a building block, this compound serves as a crucial intermediate in the synthesis of more complex molecules. Researchers utilize such phenylamine-pyrimidine hybrids in the development of novel therapeutic agents. Pyrimidine derivatives are extensively investigated for a wide spectrum of pharmacological activities, including anti-inflammatory, anticancer, antimicrobial, and antiviral applications . While specific mechanistic studies on this exact compound may be limited, molecules of this class often function by interacting with key biological targets such as enzymes and receptors. The presence of both the methoxy-pyrimidine and phenylamine groups provides a multi-functional platform for further chemical modification, enabling structure-activity relationship (SAR) studies and the exploration of new chemical space for hit-to-lead optimization . This product is intended for research and further manufacturing applications only and is not approved for human or veterinary diagnostic or therapeutic uses.

Scientific Research Applications

Medicinal Chemistry

1.1 Anticancer Activity

Research indicates that compounds similar to 3-(2-Methoxy-pyrimidin-5-yl)-phenylamine exhibit promising anticancer properties. For instance, derivatives containing pyrimidine rings have been studied for their ability to inhibit specific cancer cell lines. A study demonstrated that certain pyrimidine derivatives showed high cytotoxicity against HeLa cells (cervical cancer) while displaying low toxicity towards normal liver cells, indicating a selective action against tumor cells .

1.2 Antimalarial Properties

The synthesis of intermediates like 2-methoxy-5-aminopyridine is crucial for developing new antimalarial agents such as Malaridine. The preparation process emphasizes environmentally friendly methods that yield high purity and efficiency, highlighting the potential of pyrimidine derivatives in combating malaria . The synthesis involves multiple steps, including nitration and reduction processes, which are optimized for industrial production.

Structure-Activity Relationship Studies

Understanding the structure-activity relationships (SAR) of pyrimidine derivatives is vital for enhancing their biological activity. Compounds that incorporate various functional groups can significantly influence their interaction with biological targets. For example, modifications to the phenylamine moiety can enhance the binding affinity to specific receptors or enzymes involved in disease pathways .

Case Study 1: Anticancer Efficacy

A study published in a peer-reviewed journal evaluated the anticancer efficacy of a series of thiazolopyrimidine derivatives, which included 3-(2-Methoxy-pyrimidin-5-yl)-phenylamine analogs. The results indicated that certain compounds exhibited IC50 values significantly lower than those of established chemotherapeutics like Sorafenib against M-HeLa cells, demonstrating their potential as effective anticancer agents .

Compound	IC50 (M-HeLa)	Selectivity Index (Normal Cells)
Compound A	5 µM	10
Compound B	3 µM	12
Sorafenib	8 µM	6

Case Study 2: Antimalarial Development

In the context of antimalarial drug development, the synthesis of intermediates such as 2-methoxy-5-aminopyridine has been documented as a significant step towards creating effective treatments against malaria. The innovative synthesis method reduces waste and improves yield, making it suitable for large-scale production while maintaining high purity levels necessary for pharmaceutical applications .

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

The pyrimidine ring in 3-(2-Methoxy-pyrimidin-5-yl)-phenylamine distinguishes it from phenylamine derivatives with simpler substituents. Key comparisons include:

• Pyridine vs. Pyrimidine Substituents: 5-(2-Methoxypyridin-3-yl)pyridin-2-amine (): Contains a pyridine ring (one nitrogen atom) instead of pyrimidine. The pyrimidine’s additional nitrogen increases electron deficiency, reducing basicity compared to pyridine analogues. This affects solubility and reactivity in cross-coupling reactions . N-[4-(2-Methoxy-3H-imidazo[4,5-b]pyridin-3-yl)phenyl]-5-methylpyridin-2-amine (): Features an imidazopyridine moiety.

• Disubstituted Phenylamines :

  • (3,4-Dimethyl)phenylamine (): Methyl groups are electron-donating, increasing electron density on the benzene ring. In contrast, the pyrimidine-methoxy group in the target compound creates a push-pull electronic effect, altering redox behavior and interaction with biological targets .

Physicochemical Properties

Data on thermal stability, solubility, and molecular weight are inferred from analogous compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Thermal Stability (TGA)	Solubility Trends
3-(2-Methoxy-pyrimidin-5-yl)-phenylamine	C11H12N4O	216.24	Pyrimidine, methoxy	Likely >250°C*	Moderate in polar solvents
5-(2-Methoxypyridin-3-yl)pyridin-2-amine ()	C11H11N3O	201.23	Pyridine, methoxy	Not reported	High in DMSO
2-Methyl-5-(piperidine-1-sulfonyl)-phenylamine ()	C12H18N2O2S	254.35	Sulfonyl, methyl	Not reported	Low in water
(3,4-Dimethyl)phenylamine ()	C8H11N	121.18	Methyl groups	Not reported	High in organic solvents

*Inferred from pyrimidine-containing compounds in , which show decomposition temperatures >300°C .

Key Research Findings

Electronic Effects : The pyrimidine ring’s electron-withdrawing nature reduces the basicity of the phenylamine’s -NH2 group compared to methyl-substituted analogues. This impacts protonation states under physiological conditions .

Thermal Stability : Pyrimidine-containing compounds (e.g., azomethines in ) exhibit high thermal stability (>300°C), suggesting similar robustness for the target compound .

Biological Relevance: The methoxy group’s electron donation may counteract pyrimidine’s electron withdrawal, creating a balance suitable for interactions with enzymes or receptors, as seen in angucyclinone derivatives () .

Preparation Methods

Direct Coupling of Pyrimidine Esters with Aromatic Amines

A widely adopted method involves the condensation of pyrimidine carboxylic acid esters with substituted phenylamines in the presence of strong bases. As detailed in, potassium tert-butoxide in tetrahydrofuran (THF) facilitates the nucleophilic attack of the aromatic amine on the ester carbonyl group. For example, 4-methyl-3-(4-thiazole-2-yl-pyrimidine-2-yl amino)benzoic acid ethyl ester reacts with 3-(4-methylimidazole-1-yl)-5-trifluoromethyl-phenylamine at −20°C to 30°C, yielding target compounds in 75–80% efficiency. Adapting this protocol, 3-(2-methoxy-pyrimidin-5-yl)-phenylamine could be synthesized by substituting the thiazole moiety with a methoxy group and employing 3-aminophenylboronic acid as the coupling partner.

Critical parameters include:

• Solvent selection : THF, dimethylformamide (DMF), or toluene.

• Base stoichiometry : 3.5–4.5 equivalents of potassium tert-butoxide.

• Temperature control : −20°C to 30°C to minimize side reactions.

Cyclocondensation of Enaminones and Guanidines

Microwave-assisted cyclocondensation, as described in, offers rapid access to pyrimidine cores. Enaminones (e.g., 3-(dimethylamino)-2-fluoro-1-(4-methyl-2-(methylamino)phenyl)prop-2-en-1-one ) react with substituted phenylguanidines under microwave irradiation (150°C, 20 min), forming pyrimidine rings with >85% yields. For 3-(2-methoxy-pyrimidin-5-yl)-phenylamine, 2-methoxyguanidine could serve as the methoxy source, while 3-nitrophenylacetonitrile provides the aniline precursor post-reduction.

Cross-Coupling Strategies

Buchwald-Hartwig Amination

This method facilitates direct C–N bond formation between pyrimidine halides and anilines. A representative protocol from employs BrettPhos-Pd-G3 precatalyst and Cs₂CO₃ in toluene at 100°C, achieving >90% conversion for analogous structures. Applying this to 5-chloro-2-methoxypyrimidine and 3-aminophenylboronic ester would streamline the synthesis.

Functional Group Interconversion Approaches

Nitro Reduction Pathways

Introducing the amine group post-pyrimidine assembly avoids compatibility issues with reactive intermediates. For example, 3-nitro-(2-methoxy-pyrimidin-5-yl)benzene can be reduced using H₂/Pd-C in ethanol or Zn/HCl, yielding the target amine in 85–95% efficiency. This method mirrors the nitroaniline synthesis in, where 4-fluoro-2-methoxy-5-nitroaniline is hydrogenated to the corresponding amine.

Methoxy Group Installation

Late-stage methoxylation via nucleophilic aromatic substitution (SNAr) is feasible on electron-deficient pyrimidines. As shown in, 5-bromo-2-chloropyrimidine reacts with sodium methoxide in methanol at 60°C, substituting chlorine with methoxy in 88% yield. Subsequent amination at the 5-position completes the synthesis.

Optimization and Comparative Analysis

Solvent and Base Effects

Condition	Yield (%)	Purity (%)	Source
THF/KtOBu	78–80	99
DMF/NaHMDS	85	98
Toluene/Cs₂CO₃	90	97

THF and potassium tert-butoxide provide optimal balance between reactivity and side-product suppression, while DMF enhances solubility of polar intermediates.

Temperature and Reaction Time

• Condensation reactions : −20°C to 30°C over 6–12 h.

• Microwave cyclocondensation : 150°C for 20 min.

• Suzuki coupling : 80–100°C for 3–5 h.

Challenges and Mitigation Strategies

• Regioselectivity in Pyrimidine Formation :

  • Use directing groups (e.g., methoxy) to control cyclization sites.

  • Employ Lewis acids (ZnCl₂) to stabilize transition states.

• Amine Oxidation :

  • Conduct reactions under inert atmosphere (N₂/Ar).

  • Add antioxidants (e.g., BHT) during workup.

• Purification Difficulties :

  • Utilize silica gel chromatography with ethyl acetate/petroleum ether gradients.

  • Recrystallize from ethanol/water mixtures .

Q & A

Q. Strategies for optimization :

• Conduct Design of Experiments (DoE) to screen variables (temperature, solvent, catalyst).
• Use HPLC-MS to monitor reaction progress and identify byproducts (e.g., dehalogenated pyrimidine).
• Compare results with structurally analogous compounds (e.g., 5-arylpyrimidines) to validate methodologies .

Advanced: What are the implications of the compound’s pH-dependent stability for experimental design?

Methodological Answer:
The phenylamine group is susceptible to oxidation under acidic or basic conditions. Key considerations:

• Storage : Keep under inert atmosphere (N₂/Ar) at −20°C in amber vials.
• Reaction conditions : Avoid strong acids/bases (pH 6–8 recommended).
• Degradation analysis : Use accelerated stability testing (e.g., 40°C/75% RH for 4 weeks) with LC-MS to track decomposition products (e.g., quinone formation).

For biological assays, buffer systems like PBS (pH 7.4) are optimal to maintain integrity .

Advanced: How can computational chemistry predict the compound’s interactions in drug discovery contexts?

Methodological Answer:

• Molecular Docking : Use software (e.g., AutoDock Vina) to model interactions with target proteins (e.g., kinase inhibitors). The pyrimidine ring may form hydrogen bonds with active-site residues.
• QSAR Studies : Correlate substituent effects (e.g., methoxy vs. ethoxy) with bioactivity using descriptors like logP and HOMO-LUMO gaps.
• MD Simulations : Assess binding stability over 100-ns trajectories to identify conformational flexibility .